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Compound of Interest

Compound Name: Quetol

CAS No.: 1241800-24-7

Cat. No.: B1406771

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Quetol 651 is a low-viscosity, water-miscible epoxy resin that has become an invaluable tool

for researchers in the fields of light and electron microscopy.[1][2][3][4][5][6] Its unique

properties facilitate superior infiltration and embedding of biological specimens, leading to high-

quality sections for ultrastructural analysis.[7][8] This technical guide provides an in-depth

overview of Quetol 651, its properties, experimental protocols for its use, and its advantages in

modern microscopy.

Core Properties of Quetol 651
Quetol 651, chemically known as ethylene glycol diglycidyl ether, is distinguished by its

exceptionally low viscosity and miscibility with water, alcohols, and acetone.[1][3][4][5][9][10]

These characteristics are crucial for achieving complete and uniform infiltration of embedding

medium into delicate biological tissues, which is often a challenge with more viscous resins.

The low electron scattering of Quetol 651 formulations also contributes to enhanced image

contrast.[3][4][8]
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Physicochemical Data
Property Value Reference

Chemical Name
Ethylene Glycol Diglycidyl

Ether
[4][11][12]

CAS Number 2224-15-9 [12]

Molecular Formula C8H14O4 [13]

Molecular Weight 174.20 g/mol [13]

Viscosity 15 cps at 25°C [3][4][8][10]

Specific Gravity 1.15 [13]

Miscibility
Water, alcohol, acetone, n-

butyl glycidyl ether
[1][3][4][10]

Quetol 651 Embedding Formulations
Quetol 651 is typically used in combination with hardeners and an accelerator to create a solid

block for sectioning. A common and effective formulation is the Quetol 651/NSA embedding kit.

[2] The components of this kit work synergistically to produce a block with excellent cutting

properties.[14] The final hardness of the embedded block can be modulated by adjusting the

ratio of the components.[3][4][5][9]

Recommended Embedding Mixture
Component Volume Purpose

Quetol 651 35 ml Epoxy Resin

Nonenyl Succinic Anhydride

(NSA)
54 ml Hardener

Nadic Methyl Anhydride (NMA) 11 ml Hardener

DMP-30 1.5 - 2.0 ml Accelerator
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This mixture has a low viscosity, allowing for easy handling and thorough penetration into the

specimen.[3][4][8] The resulting light-yellow block is suitable for sectioning at 20°C after curing.

[3][4][8]

Experimental Protocol: Tissue Embedding with
Quetol 651
The following is a detailed methodology for embedding biological samples using a Quetol 651-

based resin mixture. This protocol ensures optimal tissue preservation and facilitates the

generation of high-quality thin sections for microscopic examination.

I. Fixation and Post-Fixation
Primary Fixation: Fix small tissue samples (approximately 2x2x1 mm) in a buffered aldehyde

solution (e.g., glutaraldehyde).[3]

Post-Fixation: Post-fix the samples in a buffered osmium tetroxide solution.[3]

Washing: Wash the tissue blocks in a non-phosphate buffer.[3]

En Bloc Staining (Optional): Stain the samples with aqueous uranyl acetate.[3]

II. Dehydration and Infiltration
Proper dehydration and infiltration are critical for ensuring the embedding medium fully

permeates the tissue. All steps should be carried out on a shaker at room temperature.[3][4][5]

Dehydration: Dehydrate the tissue samples through a graded series of ethanol or acetone, or

directly using 100% Quetol 651.[3][4][5][7]

Transitional Solvent: Use n-butyl glycidyl ether (n-BGE) as an auxiliary to infiltration.[3][4][5]

Dehydrating agent/n-BGE (1:1) for 30 minutes.[3][5]

100% n-BGE for 30 minutes.[3][5]

Infiltration with Resin Mixture:
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n-BGE/Quetol 651 mixture (1:1) for 1-2 hours.[3][5]

100% Quetol 651 mixture for 2-3 hours.[5][9]

III. Embedding and Polymerization
Embedding: Place the infiltrated tissue samples into embedding capsules (e.g., gelatin or

polyethylene) and fill with fresh Quetol 651 mixture.[4][5][9]

Curing: Polymerize the resin in an oven at 60°C for approximately 24 hours.[3][4][5][9]

Visualizing the Workflow and Component
Relationships
To better illustrate the experimental process and the interaction of the embedding components,

the following diagrams are provided in the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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